Cas no 2228414-02-4 (methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate)

• Product Name: methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate
• CAS No: 2228414-02-4
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 6143491
• PubChem ID: 165615468
• Update Time: 2025-11-01

methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate
• EN300-1807309
• 2228414-02-4

• Inchi： 1S/C11H15NO5/c1-17-9(14)4-6(5-12)7-2-3-8(13)11(16)10(7)15/h2-3,6,13,15-16H,4-5,12H2,1H3
• InChI Key： PTUNTRKCSGYPGS-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(CN)CC(=O)OC)O)O

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 113Ų

Additional information on methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate

Exploring the Potential of Methyl 4-Amino-3-(2,3,4-Trihydroxyphenyl)Butanoate (CAS No. 2228414-02-4) in Modern Research

In the ever-evolving landscape of chemical research, methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate (CAS No. 2228414-02-4) has emerged as a compound of significant interest. This ester derivative, characterized by its unique trihydroxyphenyl and amino butanoate structure, holds promise across multiple scientific domains. Researchers are particularly intrigued by its potential applications in nutraceutical formulations, cosmetic science, and biomedical research, making it a subject of growing attention in academic and industrial circles.

The compound's molecular architecture, featuring both phenolic hydroxyl groups and an ester functionality, suggests interesting antioxidant properties—a hot topic in current anti-aging research. With consumers increasingly seeking natural-derived ingredients for skin care products, the 2,3,4-trihydroxyphenyl moiety may offer valuable radical scavenging capabilities. This aligns perfectly with today's market trends favoring clean beauty and sustainable cosmetics.

From a biochemical perspective, the presence of both amino and hydroxyl groups in methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate creates opportunities for molecular interactions with biological targets. Recent studies exploring polyphenol-protein interactions have shown that such compounds may influence cellular signaling pathways, sparking interest in their potential nutraceutical applications. The scientific community is actively investigating whether this specific molecular configuration could support metabolic health or contribute to oxidative stress management.

Synthetic accessibility represents another area of focus for CAS No. 2228414-02-4. Chemists are optimizing green chemistry approaches for its production, responding to the pharmaceutical industry's demand for environmentally friendly synthesis methods. The compound's multi-functional groups present both challenges and opportunities in selective protection-deprotection strategies, making it an interesting case study for organic synthesis optimization.

Analytical characterization of methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods help elucidate its stereochemical configuration and molecular interactions, crucial for understanding its structure-activity relationships. Such detailed analysis is particularly important given current regulatory emphasis on compound characterization in product development pipelines.

Stability studies reveal interesting aspects about this compound's behavior under various conditions. The trihydroxy aromatic system demonstrates particular sensitivity to oxidative degradation, prompting research into optimal formulation strategies for potential commercial applications. This aligns with growing industry focus on product shelf-life extension and active ingredient stabilization techniques.

Looking toward future applications, researchers are exploring derivatization possibilities of methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate to enhance its bioavailability or modify its physicochemical properties. The compound serves as a versatile chemical building block for creating novel bioactive molecules, with potential applications ranging from functional food additives to specialized pharmaceutical intermediates.

From a commercial perspective, the growing demand for specialty chemicals with multifunctional properties positions this compound advantageously in the market. Manufacturers are responding to increased inquiries about CAS No. 2228414-02-4, particularly from sectors interested in natural-inspired synthetics and performance ingredients.

Environmental considerations also factor into research surrounding this compound. Scientists are evaluating its biodegradation profile and potential eco-toxicological impacts, in line with global initiatives promoting green chemistry principles. Such studies contribute valuable data to the ongoing discussion about sustainable chemical development.

As research continues to unfold, methyl 4-amino-3-(2,3,4-trihydroxyphenyl)butanoate stands as a compelling example of how molecular innovation can bridge traditional chemistry with contemporary applications. Its unique structural features and emerging potential across diverse fields make it a compound worth watching in coming years, as scientists uncover more about its capabilities and practical uses.